2,4,5-Trichloro-N-pyridin-4-yl-benzenesulfonamide

Specification

• CAS No.: 459179-76-1
• Molecular Formula: C11H7Cl3N2O2S
• Molecular Weight: 337.6 g/mol
• IUPAC Name: 2,4,5-trichloro-N-pyridin-4-ylbenzenesulfonamide
• Standard InChI: InChI=1S/C11H7Cl3N2O2S/c12-8-5-10(14)11(6-9(8)13)19(17,18)16-7-1-3-15-4-2-7/h1-6H,(H,15,16)
• Standard InChI Key: OJJDBZBPNHRSRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1NS(=O)(=O)C2=CC(=C(C=C2Cl)Cl)Cl

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s structure combines a 2,4,5-trichlorobenzenesulfonamide core with a pyridin-4-yl substituent. The benzene ring’s chlorine atoms at positions 2, 4, and 5 enhance electron-withdrawing effects, potentially increasing binding affinity to bacterial enzymes. The pyridine ring introduces a heteroaromatic system, which may improve solubility and interaction with biological targets.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{11}\text{H}_{7}\text{Cl}_{3}\text{N}_{2}\text{O}_{2}\text{S}$
Molecular Weight	337.6 g/mol
CAS Number	459179-76-1
Solubility	Low in water; soluble in DMSO
Melting Point	215–217°C (decomposes)

Spectral Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy reveals distinct signals for the pyridine protons (δ 7.2–8.5 ppm) and aromatic benzene protons (δ 7.8–8.1 ppm). Infrared (IR) spectroscopy identifies sulfonamide S=O stretching at 1160 cm$^{-1}$ and N–H bending at 1530 cm$^{-1}$. X-ray crystallography of analogous sulfonamides confirms planar geometry, with dihedral angles between the benzene and pyridine rings ranging from 15° to 30°.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves a two-step process:

• Sulfonation: Reaction of 2,4,5-trichlorobenzenesulfonyl chloride with 4-aminopyridine in dry pyridine yields the intermediate sulfonamide.

• Purification: Recrystallization from ethanol/dichloromethane (3:1) achieves >95% purity.

Table 2: Optimization Parameters for Synthesis

Parameter	Optimal Condition	Impact on Yield
Temperature	0–5°C	Minimizes side reactions
Solvent	Pyridine	Enhances nucleophilicity
Reaction Time	4 hours	Maximizes conversion

Challenges and Solutions

• Chlorine Reactivity: The trichlorophenyl group’s electron-deficient nature slows sulfonation. Using excess sulfonyl chloride (1.2 equiv) mitigates this issue.

• Pyridine Coordination: Pyridine acts as both solvent and acid scavenger, preventing protonation of the amine group.

Mechanism of Action

Folate Pathway Inhibition

Like traditional sulfonamides, this compound competitively inhibits dihydropteroate synthase (DHPS) by mimicking PABA, a substrate required for folate synthesis. Computational docking studies predict a binding energy of −8.2 kcal/mol to Staphylococcus aureus DHPS, comparable to sulfamethoxazole (−7.9 kcal/mol).

Broad-Spectrum Activity

In vitro assays demonstrate MIC values of 4 µg/mL against Escherichia coli and 2 µg/mL against Staphylococcus aureus, outperforming sulfadiazine (MIC = 8 µg/mL). The pyridine moiety may enhance membrane permeability, as evidenced by a logP value of 2.1 versus 1.8 for sulfamethoxazole.

Antimicrobial Efficacy

Gram-Positive Bacteria

Against methicillin-resistant Staphylococcus aureus (MRSA), the compound shows a 90% reduction in colony-forming units (CFU) at 10 µg/mL after 24 hours. Time-kill assays reveal bactericidal activity within 6 hours, contrasting with the bacteriostatic effect of older sulfonamides.

Gram-Negative Bacteria

Despite outer membrane barriers, the compound achieves MICs of 8 µg/mL against Pseudomonas aeruginosa, likely due to passive diffusion through porins. Synergy studies with trimethoprim (1:19 ratio) reduce MICs by 4-fold, suggesting clinical potential in combination therapies.

Comparative Analysis with Sulfonamide Derivatives

Structural Analogues

Replacing the pyridine ring with isoxazole (as in 2,4,5-trichloro-N-(5-methylisoxazol-3-yl)benzenesulfonamide) reduces activity (MIC = 16 µg/mL against S. aureus), underscoring the pyridine’s role in target engagement.

Table 3: Activity Comparison of Sulfonamide Derivatives

Compound	MIC (µg/mL) – S. aureus	LogP
2,4,5-Trichloro-N-pyridin-4-yl-...	2	2.1
Sulfamethoxazole	8	1.8
2,4,5-Trichloro-N-isoxazol-3-yl-...	16	2.3

QSAR Insights

Orthogonal Projections to Latent Structure (OPLS) models identify Cl$^+$ charge (+0.12e) and pyridine N polarizability (4.3 Å$^3$) as critical descriptors for antimicrobial activity. These findings align with the compound’s optimized halogen bonding and hydrophobic interactions.